Cas no 344329-88-0 (2-(2-Ethylcyclopropyl)acetic acid)

• Product Name: 2-(2-Ethylcyclopropyl)acetic acid
• CAS No: 344329-88-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD19229743
• CID: 4645315
• PubChem ID: 13129885
• Update Time: 2025-06-28

2-(2-Ethylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylcyclopropyl)aceticacid
• Cyclopropaneacetic acid, 2-ethyl-
• CS-0451400
• D79896
• AKOS006379091
• MFCD19229743
• SCHEMBL6073028
• 2-(2-ethylcyclopropyl)acetic acid
• (2-ETHYLCYCLOPROPYL)ACETIC ACID
• 344329-88-0
• 2-(2-Ethylcyclopropyl)acetic acid

• MDL： MFCD19229743
• Inchi： 1S/C7H12O2/c1-2-5-3-6(5)4-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： QFOJGQPRLFTAOD-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CC1CC

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(2-Ethylcyclopropyl)acetic acid

2-(2-Ethylcyclopropyl)acetic Acid: An Overview of Its Properties and Applications

2-(2-Ethylcyclopropyl)acetic acid (CAS No. 344329-88-0) is a unique compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This article provides a comprehensive overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Chemical Structure and Properties: 2-(2-Ethylcyclopropyl)acetic acid is a carboxylic acid with the molecular formula C₇H₁₂O₂. Its structure features a cyclopropyl ring substituted with an ethyl group, attached to an acetic acid moiety. This unique structure imparts several interesting properties to the compound. The cyclopropyl ring, being highly strained, contributes to the molecule's reactivity and stability under various conditions. The presence of the carboxylic acid group makes it a versatile building block for further chemical modifications.

Synthesis Methods: The synthesis of 2-(2-Ethylcyclopropyl)acetic acid has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-ethylcyclopropanecarbaldehyde with carbon monoxide in the presence of a palladium catalyst. Another approach involves the ring-opening reaction of a cyclopropane derivative followed by carboxylation. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these syntheses, making 2-(2-Ethylcyclopropyl)acetic acid more accessible for large-scale production.

Spectroscopic Characterization: The characterization of 2-(2-Ethylcyclopropyl)acetic acid has been extensively studied using various spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is particularly useful for elucidating the structure, with distinct signals corresponding to the cyclopropyl and acetic acid moieties. Infrared (IR) spectroscopy provides insights into the functional groups, with characteristic peaks for the carboxylic acid group. Mass spectrometry (MS) is also employed to confirm the molecular weight and purity of the compound.

Biological Activity and Applications: Recent research has highlighted the potential biological activity of 2-(2-Ethylcyclopropyl)acetic acid. Studies have shown that it exhibits anti-inflammatory properties, making it a promising candidate for drug development in the treatment of inflammatory diseases. Additionally, its unique structure has led to investigations into its use as a building block for synthesizing more complex molecules with therapeutic potential. For instance, derivatives of 2-(2-Ethylcyclopropyl)acetic acid have been explored for their ability to modulate specific biological pathways.

Safety and Handling: While 2-(2-Ethylcyclopropyl)acetic acid is not classified as a hazardous substance, it is important to handle it with care in laboratory settings. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling. Storage should be in a cool, dry place away from incompatible materials. It is also advisable to consult material safety data sheets (MSDS) for detailed safety information.

Current Research Trends: The ongoing research on 2-(2-Ethylcyclopropyl)acetic acid reflects its growing importance in various scientific fields. One area of interest is its potential as a precursor for novel pharmaceuticals. Researchers are exploring its derivatives for their ability to target specific receptors or enzymes involved in disease pathways. Additionally, there is growing interest in using this compound as a functional material in polymer science and materials engineering due to its unique structural properties.

Conclusion: In summary, 2-(2-Ethylcyclopropyl)acetic acid (CAS No. 344329-88-0) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further exploration in drug development, materials science, and other related fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.